3β,7α-Dihydroxy-5α-cholan-24-oic acid methyl ester
3β,7α-Dihydroxy-5α-cholan-24-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
14772-97-5
VCID:
VC0082059
InChI:
InChI=1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16-,17+,18-,19+,20+,21-,23+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C25H42O4
Molecular Weight:
406.6 g/mol
3β,7α-Dihydroxy-5α-cholan-24-oic acid methyl ester
CAS No.: 14772-97-5
Main Products
VCID: VC0082059
Molecular Formula: C25H42O4
Molecular Weight: 406.6 g/mol
| CAS No. | 14772-97-5 |
|---|---|
| Product Name | 3β,7α-Dihydroxy-5α-cholan-24-oic acid methyl ester |
| Molecular Formula | C25H42O4 |
| Molecular Weight | 406.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(3S,5R,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16-,17+,18-,19+,20+,21-,23+,24+,25-/m1/s1 |
| Standard InChIKey | GRQROVWZGGDYSW-FSRREMSASA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@@H]4[C@@]3(CC[C@@H](C4)O)C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | 3β,7α-Dihydroxy-5α-cholan-24-oic acid methyl ester |
| PubChem Compound | 22296597 |
| Last Modified | Nov 11 2021 |
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